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Compound of Interest

Compound Name: Ethyl 5-fluoronicotinate

Cat. No.: B1295988 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 5-fluoronicotinate, a key

building block in modern medicinal chemistry. It details the compound's properties,

applications, and synthesis, with a focus on its role in the development of targeted

therapeutics.

Core Compound Specifications
Ethyl 5-fluoronicotinate is a fluorinated pyridine derivative widely used as an intermediate in

the synthesis of complex bioactive molecules. Its chemical structure, featuring a fluorine atom

on the pyridine ring, often imparts desirable pharmacokinetic and pharmacodynamic properties

to the final compounds.

Identifier Value Source

CAS Number 22620-29-7 [1][2]

Molecular Formula C₈H₈FNO₂ [1][2]

Molecular Weight 169.15 g/mol [1][2]

IUPAC Name
ethyl 5-fluoropyridine-3-

carboxylate

Purity Typically ≥95% [3]
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Property Value Source

Appearance Colorless to pale yellow liquid

Solubility

Soluble in organic solvents like

ethanol, methanol, and

chloroform; insoluble in water.

Storage
Sealed in a dry environment at

2-8°C.[2]

Applications in Drug Discovery and Development
Ethyl 5-fluoronicotinate is a versatile precursor in the synthesis of a variety of therapeutic

agents. The presence of the fluorine atom can enhance metabolic stability, binding affinity, and

bioavailability of the final drug molecule.

Its primary applications are in the development of:

Kinase Inhibitors: As a crucial intermediate in the synthesis of kinase inhibitors for targeted

cancer therapy.[1]

Antiviral Agents: Used in the creation of novel nicotinic acid derivatives with potential antiviral

activities.[1]

Anticancer Compounds: Serves as a starting material for molecules with antiproliferative

effects.[1]

Agrochemicals: Employed in the research and development of new pesticides with improved

efficacy.[1]

The general workflow for utilizing Ethyl 5-fluoronicotinate in the synthesis of bioactive

molecules often involves its functionalization at various positions on the pyridine ring.
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General Synthetic Workflow

Starting Material Chemical Modification Intermediate Final Product
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A generalized workflow for the use of Ethyl 5-fluoronicotinate in synthesis.

Experimental Protocols
While specific protocols are highly dependent on the target molecule, a general procedure for

the synthesis of a derivative from Ethyl 5-fluoronicotinate is outlined below. This example

illustrates a common synthetic transformation.

Example: Synthesis of a 2-Chloro-5-fluoro-nicotinate derivative

This process involves the selective hydrogenation of a di-chlorinated precursor to yield the

desired mono-chloro product.

Materials:

2,6-dichloro-5-fluoro-nicotinic acid methyl ester

Ethyl acetate

Triethylamine

5% Raney Nickel or Palladium on Carbon (Pd-C) catalyst

Hydrogen gas

Procedure:

Dissolve 2,6-dichloro-5-fluoro-nicotinic acid methyl ester (e.g., 50g, 0.21mol) in ethyl acetate

(1.2L) in a suitable reaction vessel.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1295988?utm_src=pdf-body-img
https://www.benchchem.com/product/b1295988?utm_src=pdf-body
https://www.benchchem.com/product/b1295988?utm_src=pdf-body
https://patents.google.com/patent/CN100355732C/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add triethylamine (33.3g, 0.33mol) and the chosen catalyst (e.g., 1.0g of 5% Raney Nickel).

[4]

Subject the mixture to hydrogenation at a controlled temperature (e.g., 40°C) and pressure

(e.g., 3 atmospheres) for a specified duration (e.g., 12 hours).[4]

After the reaction is complete, remove the catalyst by filtration.[4]

Concentrate the reaction solution and purify the product using column chromatography to

obtain the 2-chloro-5-fluoro-nicotinic acid methyl ester.[4]

Note: This is a generalized example. Reaction conditions, including catalyst choice, solvent,

temperature, and pressure, must be optimized for specific substrates and desired outcomes.

Potential Signaling Pathway Involvement
Derivatives of Ethyl 5-fluoronicotinate are often designed to interact with specific cellular

signaling pathways implicated in diseases like cancer. For instance, many kinase inhibitors

developed from this scaffold target pathways that regulate cell proliferation, survival, and

angiogenesis.

A simplified representation of a signaling pathway that could be targeted by a kinase inhibitor

derived from Ethyl 5-fluoronicotinate is shown below.
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Simplified Kinase Signaling Pathway
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A diagram of a kinase signaling pathway and a potential point of inhibition.

Safety and Handling
As with all laboratory chemicals, Ethyl 5-fluoronicotinate should be handled with appropriate

safety precautions.

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.

Ventilation: Use in a well-ventilated area to avoid inhalation of vapors.

Storage: Store in a cool, dry place away from incompatible materials. Keep the container

tightly sealed.
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Disposal: Dispose of chemical waste in accordance with local regulations.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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